2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-phenyl-1,2,4-triazaspiro[4.6]undecan-3-one
• InChI: InChI=1S/C14H19N3O/c18-13-15-14(10-6-1-2-7-11-14)16-17(13)12-8-4-3-5-9-12/h3-5,8-9,16H,1-2,6-7,10-11H2,(H,15,18)
• InChI Key: QKJFGXJXDLJQOJ-UHFFFAOYSA-N
• SMILES: C1CCCC2(CC1)NC(=O)N(N2)C3=CC=CC=C3

Description

2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one is a chemical compound that belongs to the spirocyclic family of compounds. It is a bicyclic compound that is composed of a triazole ring and a spirocyclic lactam ring. This compound has been studied for its potential use in a variety of scientific research applications, including drug discovery and development.

Mechanism of Action

The mechanism of action of 2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one is not fully understood. However, it is believed to act as a modulator of the GABA receptor, which is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one has been shown to have a number of biochemical and physiological effects. It has been shown to have anxiolytic and sedative effects in animal models, as well as anticonvulsant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one in lab experiments is its potential as a lead compound for the development of new drugs. It is also relatively easy to synthesize, which makes it a useful compound for studying the structure-activity relationships of spirocyclic compounds. However, one of the limitations of using this compound is its potential toxicity, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on 2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one. One area of research could be the development of new drugs based on this compound, particularly those targeting the central nervous system. Another area of research could be the study of the structure-activity relationships of spirocyclic compounds, which could lead to the development of new compounds with improved properties. Additionally, further research could be done on the potential toxicity of this compound and ways to mitigate its effects in lab experiments.

Synthesis Methods

The synthesis of 2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one involves the reaction of 1,2,4-triazole with a spirocyclic lactam. The reaction is typically carried out in the presence of a catalyst, such as copper or palladium, and under controlled conditions of temperature and pressure.

Scientific Research Applications

2-Phenyl-1,2,4-triazaspiro[4.6]undecan-3-one has been studied for its potential use in a variety of scientific research applications. One of the main areas of research has been in the field of drug discovery and development. This compound has been shown to have potential as a lead compound for the development of new drugs, particularly those targeting the central nervous system.